Cas no 2171165-03-8 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid
• CAS No: 2171165-03-8
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6128230
• PubChem ID: 165560092
• Update Time: 2025-06-13

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-2-phenylacetamido]acetic acid
• EN300-1504028
• 2171165-03-8

• Inchi： 1S/C26H24N2O5/c1-28(15-23(29)30)25(31)24(17-9-3-2-4-10-17)27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22,24H,15-16H2,1H3,(H,27,32)(H,29,30)/t24-/m1/s1
• InChI Key： AGMLGHLQSRTHBY-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(N(C)CC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic Acid (CAS No. 2171165-03-8)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid, identified by its CAS number 2171165-03-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a phenyl group. These components contribute to its unique chemical properties and biological interactions. The presence of the 9H-fluoren-9-yl moiety adds a layer of complexity, which is often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The compound in question has been explored for its potential role in modulating various biological pathways. Specifically, studies have indicated that it may interact with enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and autoimmune disorders.

The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. This has been crucial for conducting detailed biological evaluations and understanding its mechanism of action.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. By leveraging computational methods such as molecular docking and virtual screening, researchers have been able to identify promising derivatives with improved pharmacokinetic profiles. These studies have highlighted the importance of structural optimization in enhancing the therapeutic potential of molecules like this one.

The biological activity of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid has been evaluated in various in vitro and in vivo models. Preliminary results suggest that it exhibits significant inhibitory effects on key enzymes implicated in disease progression. For instance, it has shown promise in reducing the activity of cyclooxygenase (COX), an enzyme central to the production of prostaglandins that mediate inflammation.

Furthermore, the compound's interaction with biological targets has been studied using cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided valuable insights into its binding mode and affinity, which are critical factors in drug design. The structural information obtained from these studies has been used to refine the molecular framework, aiming to improve its efficacy and reduce potential side effects.

The development of novel pharmaceutical agents often involves a collaborative effort between chemists, biologists, and pharmacologists. The case of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid exemplifies this interdisciplinary approach. By integrating knowledge from multiple fields, researchers have been able to advance our understanding of its potential applications and limitations.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidoacetic acid represents a significant advancement in the field of medicinal chemistry. Its complex structure and promising biological activities make it a valuable tool for further research. As our understanding of its properties continues to grow, so too will its potential as a therapeutic agent. The ongoing investigation into this compound underscores the importance of innovative approaches in drug discovery and development.